![molecular formula C19H15N7OS B2799669 2-(1H-benzo[d]imidazol-1-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide CAS No. 1903604-55-6](/img/structure/B2799669.png)
2-(1H-benzo[d]imidazol-1-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(1H-benzo[d]imidazol-1-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H15N7OS and its molecular weight is 389.44. The purity is usually 95%.
BenchChem offers high-quality 2-(1H-benzo[d]imidazol-1-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1H-benzo[d]imidazol-1-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compound Synthesis
- New heterocycles incorporating a thiadiazole moiety were synthesized for use as insecticidal agents against the cotton leafworm, demonstrating the potential for agricultural applications (A. Fadda et al., 2017).
- A study on the microwave-assisted synthesis of benzimidazole derivatives including triazoles and thiadiazoles highlights the efficiency of these methods in producing compounds with potential antibacterial activity (N. Darekar et al., 2020).
Antimicrobial and Antiproliferative Activities
- Several benzimidazole derivatives have been evaluated for their antimicrobial activities, underscoring their potential in developing new antibacterial and antifungal agents. For instance, novel benz[d]imidazol-2-yl derivatives demonstrated efficiency as antibacterial agents against both Gram-positive and Gram-negative strains at higher concentrations (V. Reddy et al., 2010).
- Another study synthesized a library of benzoyl-1H-benzo[d][1,2,3]triazole-1-yl derivatives, assessing their in vitro microbial investigation and predicting drug-likeness, showcasing the compound's potential in pharmaceutical applications (K. Pandya et al., 2019).
Molecular Design and Synthesis
- The compound K-604, a derivative incorporating a benzimidazole moiety, has been identified as a potent ACAT-1 inhibitor with enhanced aqueous solubility and oral absorption, indicating its pharmaceutical significance (K. Shibuya et al., 2018).
- Research into the synthesis of pyrazole, thiazole, and thiadiazole derivatives containing benzofuran moieties suggests a variety of applications in medicinal chemistry due to their structural diversity and potential bioactivity (A. Abdelhamid et al., 2012).
properties
IUPAC Name |
2-(benzimidazol-1-yl)-N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N7OS/c27-19(11-25-12-21-13-4-1-2-5-15(13)25)20-10-18-23-22-17-8-7-14(24-26(17)18)16-6-3-9-28-16/h1-9,12H,10-11H2,(H,20,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEZPJZBJCMGHIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=CN2CC(=O)NCC3=NN=C4N3N=C(C=C4)C5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N7OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.